Cas no 555154-39-7 (Propanedioic acid, [bis(methylthio)methylene]-, monoethyl ester)

• Product Name: Propanedioic acid, [bis(methylthio)methylene]-, monoethyl ester
• CAS No: 555154-39-7
• MF: C₈H₁₂O₄S₂
• MW: 236.308480262756
• CID: 1594000
• PubChem ID: 71364139
• Update Time: 2025-04-21

Propanedioic acid, [bis(methylthio)methylene]-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [bis(methylthio)methylene]-, monoethyl ester
• 2-ethoxycarbonyl-3,3-bis(methylsulfanyl)prop-2-enoate
• 555154-39-7
• 2-(Ethoxycarbonyl)-3,3-bis(methylthio)acrylic acid
• 2-(Ethoxycarbonyl)-3,3-bis(methylthio)acrylicacid

• Inchi： 1S/C8H12O4S2/c1-4-12-7(11)5(6(9)10)8(13-2)14-3/h4H2,1-3H3,(H,9,10)
• InChI Key： GRXJQBVAWJCNBQ-UHFFFAOYSA-N
• SMILES： S(C)/C(=C(\C(=O)O)/C(=O)OCC)/SC

Computed Properties

• Exact Mass: 235.00993
• Monoisotopic Mass: 236.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 66.43